Cas no 1361765-25-4 (5-Chloro-2-(2,4-dichlorophenyl)nicotinic acid)

• Product Name: 5-Chloro-2-(2,4-dichlorophenyl)nicotinic acid
• CAS No: 1361765-25-4
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4926098
• Update Time: 2023-08-22

5-Chloro-2-(2,4-dichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2,4-dichlorophenyl)nicotinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-6-1-2-8(10(15)4-6)11-9(12(17)18)3-7(14)5-16-11/h1-5H,(H,17,18)
• InChI Key： JFSCQTMLGJMQBL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(C(=O)O)=CC(=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2